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Compound of Interest

Compound Name: 3-Bromophenylacetylene

Cat. No.: B1279458

Essential Safety and Handling Guide for 3-
Bromophenylacetylene

This document provides crucial safety protocols, logistical plans, and operational guidance for
the handling and disposal of 3-Bromophenylacetylene, tailored for researchers, scientists,
and professionals in drug development. Adherence to these procedures is vital for ensuring
laboratory safety and minimizing environmental impact.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 3-Bromophenylacetylene are
summarized in the table below.
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Property Value Citations
Molecular Formula CsHsBr [1112]
Molecular Weight 181.03 g/mol [2]
Physical State Solid [2]

Boiling Point 211.8°C at 760 mmHg [1]

Flash Point 85.7°C [1]
Density 1.5 g/cm3 [1]
Storage Temperature 2-8°C in an inert atmosphere [3]

Hazard Identification and Personal Protective
Equipment (PPE)

3-Bromophenylacetylene is classified as harmful if swallowed (Acute Toxicity, Oral, Category
4) and causes skin and eye irritation.[1][2] Therefore, strict adherence to the following personal
protective equipment (PPE) protocols is mandatory.

Minimum Required PPE:

o Eye and Face Protection: Chemical safety goggles or a face shield must be worn to protect
against splashes and dust.[1]

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required.[4] Always
inspect gloves for any signs of damage before use.[4]

o Body Protection: A laboratory coat or a chemical-resistant apron is essential.[1] For
procedures with a higher risk of exposure, consider additional protective clothing.

» Respiratory Protection: If working in a poorly ventilated area or where dust formation is likely,
use a NIOSH-approved respirator.[1][5]
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Operational Plan: Step-by-Step Handling
Procedures

All handling of 3-Bromophenylacetylene should occur inside a certified chemical fume hood
to minimize inhalation exposure.

o Preparation and Weighing:
o Before handling, ensure all necessary PPE is donned correctly.
o Carefully transfer the solid using a spatula to prevent dust generation.
o Weigh the required amount in a tared, sealed container.
o Experimental Use:
o Ensure all glassware and equipment are clean, dry, and properly secured.
o When adding the compound to a reaction, do so slowly and in a controlled manner.
o Avoid direct contact with skin, eyes, and clothing.[1]

o Decontamination:

[¢]

In the event of a spill, evacuate the immediate area and alert colleagues.

o

For small spills, absorb the material with an inert absorbent, and place it in a sealed
container for disposal.[1]

o

Clean the spill area thoroughly.

o

Contaminated clothing should be removed immediately and decontaminated before reuse.

[1]

Disposal Plan

Proper disposal of 3-Bromophenylacetylene and its containers is critical to prevent
environmental contamination.
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e Waste Collection: All waste containing 3-Bromophenylacetylene, including contaminated
consumables like gloves and weighing paper, must be collected in a clearly labeled, sealed,
and compatible waste container.[1][4]

» Waste Disposal: Dispose of chemical waste through a licensed chemical destruction plant or
by controlled incineration with flue gas scrubbing.[1] Do not discharge into sewer systems or
dispose of with general laboratory trash.[1][4] Adherence to local, state, and federal
regulations for hazardous waste disposal is mandatory.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

 To cite this document: BenchChem. [Personal protective equipment for handling 3-
Bromophenylacetylene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279458#personal-protective-equipment-for-
handling-3-bromophenylacetylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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